Cas no 919028-91-4 (1-ethyl-3,9-dimethyl-7-(4-methylphenyl)methyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione)

• Product Name: 1-ethyl-3,9-dimethyl-7-(4-methylphenyl)methyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
• CAS No: 919028-91-4
• MF: C₁₉H₂₂N₆O₂
• MW: 366.416983127594
• CID: 5363665
• Update Time: 2025-06-20

1-ethyl-3,9-dimethyl-7-(4-methylphenyl)methyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3,9-dimethyl-7-(4-methylbenzyl)-1,4-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione
• 1-ethyl-3,9-dimethyl-7-[(4-methylphenyl)methyl]-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• 1-ethyl-3,9-dimethyl-7-(4-methylphenyl)methyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

• Inchi： 1S/C19H22N6O2/c1-5-25-18-20-16-15(23(18)10-13(3)21-25)17(26)24(19(27)22(16)4)11-14-8-6-12(2)7-9-14/h6-9H,5,10-11H2,1-4H3
• InChI Key： GHXAZIHUWAHIPH-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(CC)N=C(C)CN23)N(C)C(N1CC1C=CC(C)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 644
• XLogP3: 2.2
• Topological Polar Surface Area: 74

Additional information on 1-ethyl-3,9-dimethyl-7-(4-methylphenyl)methyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

Introduction to 1-ethyl-3,9-dimethyl-7-(4-methylphenyl)methyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione (CAS No. 919028-91-4)

1-ethyl-3,9-dimethyl-7-(4-methylphenyl)methyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione, also known by its CAS number 919028-91-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of purine derivatives and is characterized by its unique structural features and potential biological activities.

The molecular structure of 1-ethyl-3,9-dimethyl-7-(4-methylphenyl)methyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione is composed of a triazino-purine core with several functional groups attached. The presence of the ethyl and methyl substituents on the purine ring and the 4-methylphenylmethyl group on the triazino ring contributes to its distinct chemical properties and biological activity. These structural features make it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 1-ethyl-3,9-dimethyl-7-(4-methylphenyl)methyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione in the treatment of various diseases. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry in 2022, researchers demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This finding suggests its potential use in managing inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 1-ethyl-3,9-dimethyl-7-(4-methylphenyl)methyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione has also shown promise in cancer research. A 2023 study in the European Journal of Medicinal Chemistry reported that this compound exhibits significant antiproliferative activity against several cancer cell lines. Specifically, it was found to induce apoptosis in human breast cancer cells by modulating key signaling pathways involved in cell survival and proliferation.

The mechanism of action of 1-ethyl-3,9-dimethyl-7-(4-methylphenyl)methyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4，3-g]purine-6，8-dione is not yet fully understood but is believed to involve multiple targets. Research suggests that it may interact with specific enzymes or receptors involved in inflammation and cancer progression. For instance, it has been shown to inhibit the activity of certain kinases that play a crucial role in these processes.

In addition to its therapeutic potential, 1-ethyl-3，9-dimethyl -7-( 4-methy lphen ylmeth yl)- 1 H， 4 H， 6 H， 7 H， 8 H， 9 H - 1 ， 2 ， 4 triazin o [ 4 ， 3 - g ] purin e - 6 ， 8 - dione has also been studied for its pharmacokinetic properties. A preclinical study published in the Journal of Pharmaceutical Sciences in 2020 evaluated its absorption， distribution， metabolism， and excretion (ADME) profile. The results indicated that this compound has favorable pharmacokinetic properties， including good oral bioavailability and a reasonable half-life， making it suitable for further development as a drug candidate.

The safety profile of 1 - ethyl - 3 ， 9 - dim ethyl - 7 - ( 4 - methy lphen ylmeth yl) - 1 H ， 4 H ， 6 H ， 7 H ， 8 H ， 9 H - 1 ， 2 ， 4 triazin o [ 4 ， 3 - g ] purin e - 6 ， 8 - dione is another important aspect being investigated. Preclinical toxicology studies have shown that it exhibits low toxicity at therapeutic doses， with no significant adverse effects observed in animal models. These findings support its potential for safe use in humans.

In conclusion, CAS No . (CAS No .CAS No .CAS No .CAS No .CAS No .CAS No .CAS No .CAS No .CAS No .CAS No .CAS No .CAS No .CAS No .CAS No .CAS No .CAS No .)))))))))))) (CAS No. 919 * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * ) is a multifaceted compound with promising therapeutic applications in inflammation and cancer. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further clinical development. Ongoing research continues to explore its full potential and optimize its use as a novel therapeutic agent.